N-[4-(dimethylamino)phenyl]-3,5-dimethoxybenzamide

• IUPAC Name: N-[4-(dimethylamino)phenyl]-3,5-dimethoxybenzamide
• InChI: InChI=1S/C17H20N2O3/c1-19(2)14-7-5-13(6-8-14)18-17(20)12-9-15(21-3)11-16(10-12)22-4/h5-11H,1-4H3,(H,18,20)
• InChI Key: AAUCDLXTRWCMLE-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)NC(=O)C2=CC(=CC(=C2)OC)OC
• Molecular Formula: C17H20N2O3
• Molecular Weight: 300.35 g/mol

Description

N-[4-(dimethylamino)phenyl]-3,5-dimethoxybenzamide, commonly known as DMDB, is a chemical compound that has been widely used in scientific research due to its unique properties. DMDB belongs to the class of benzamide derivatives and has been found to exhibit various biological and pharmacological activities.

Scientific Research Applications

Structure and Crystal Properties

• Research has analyzed the structural properties of compounds similar to N-[4-(dimethylamino)phenyl]-3,5-dimethoxybenzamide, focusing on aspects like the character of the amino N atom and the relationships between different molecular groups. These studies contribute to the understanding of molecular interactions and structural conformations in related compounds (Heine et al., 1994).

Synthesis and Pharmacological Activity

• Novel derivatives of N-[4-(dimethylamino)phenyl]-3,5-dimethoxybenzamide have been synthesized and examined for their pharmacological activities. For instance, certain derivatives have been identified as potential gastrointestinal prokinetic agents (Sakaguchi et al., 1992).

Chemical Reactions and Synthetic Utility

• Studies have explored the chemical reactions involving compounds like N-[4-(dimethylamino)phenyl]-3,5-dimethoxybenzamide. These studies often investigate the synthesis and reactivity of such compounds, contributing to broader chemical knowledge and potential applications in synthetic chemistry (Hanessian & Moralioglu, 1972).

Imaging Agents for Medical Applications

• Some derivatives have been evaluated as imaging probes for medical conditions like Alzheimer's Disease. These compounds' interactions with biological targets, such as amyloid plaques, are studied to assess their potential in diagnostic imaging (Hausner et al., 2009).

Histone Deacetylase Inhibitors

• Certain N-[4-(dimethylamino)phenyl]-3,5-dimethoxybenzamide derivatives have been designed as histone deacetylase inhibitors, which are important in cancer research. These compounds show potential in affecting cell migration and inducing apoptosis in cancer cells (Rodrigues et al., 2016).

Fluorescent Molecular Probes

• Research has been conducted on derivatives that act as fluorescent solvatochromic dyes. These compounds are useful in developing sensitive molecular probes for studying biological events and processes (Diwu et al., 1997).

Nonlinear Optical Absorption

• Some derivatives of N-[4-(dimethylamino)phenyl]-3,5-dimethoxybenzamide have been synthesized and studied for their nonlinear optical properties, which could be used in optical device applications like optical limiters (Rahulan et al., 2014).